1-(Isopropylamino)-3-(2-(4-isopropylphenoxy)ethoxy)propan-2-ol hydrochloride

• IUPAC Name: 1-(propan-2-ylamino)-3-[2-(4-propan-2-ylphenoxy)ethoxy]propan-2-ol;hydrochloride
• InChI: InChI=1S/C17H29NO3.ClH/c1-13(2)15-5-7-17(8-6-15)21-10-9-20-12-16(19)11-18-14(3)4;/h5-8,13-14,16,18-19H,9-12H2,1-4H3;1H
• InChI Key: WLUIOPOYICVXHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCCOCC(CNC(C)C)O.Cl
• Molecular Formula: C17H30ClNO3
• Molecular Weight: 331.9 g/mol

Description

1-(Isopropylamino)-3-(2-(4-isopropylphenoxy)ethoxy)propan-2-ol hydrochloride, also known as IPEP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Pharmacological Research Tool and Potential Drug Lead

1-(Isopropylamino)-3-(2-(4-isopropylphenoxy)ethoxy)propan-2-ol hydrochloride has been identified as a part of the study on nonpeptidic agonists of the urotensin-II receptor, indicating its role in pharmacological research. The discovery of compounds like 3-(4-chlorophenyl)-3-(2-(dimethylamino)ethyl)isochroman-1-one hydrochloride as selective nonpeptidic drug-like UII receptor agonists underscores the compound's potential as a pharmacological research tool and a possible drug lead. This particular research highlights the compound's selectivity and efficacy in engaging with the UII receptor, which could pave the way for new therapeutic approaches in treating diseases associated with this receptor (Croston et al., 2002).

Antimicrobial and Antiradical Activity

Another scientific research application of this compound and its derivatives focuses on their antimicrobial and antiradical activities. A study synthesizing a homologous series of compounds related to this chemical structure demonstrated lower antimicrobial and antioxidant activities compared to certain types of beta blockers. This finding suggests potential utility in exploring these compounds for antimicrobial and antioxidant properties, although they may not match the efficacy of established beta blockers in these specific activities (Čižmáriková et al., 2020).

Cardiovascular Pharmacology

Research into derivatives of this compound also extends into cardiovascular pharmacology. The synthesis and investigation of new aryloxypropanolamine derivatives have demonstrated significant effects in cardiovascular system conditions, such as antihypertensive, anti-arrhythmic, and cardioprotective activities in laboratory animals. These effects are attributed to the blockade of β-adrenoreceptors, showcasing the potential of these compounds in treating cardiovascular diseases (Nikam et al., 2011).